molecular formula C10H12ClNO2 B8681404 3-(3-Chloroanilino)butanoic acid CAS No. 83674-21-9

3-(3-Chloroanilino)butanoic acid

Cat. No. B8681404
CAS RN: 83674-21-9
M. Wt: 213.66 g/mol
InChI Key: VGMMSBHENHMZBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Chloroanilino)butanoic acid is a useful research compound. Its molecular formula is C10H12ClNO2 and its molecular weight is 213.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Chloroanilino)butanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Chloroanilino)butanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

83674-21-9

Product Name

3-(3-Chloroanilino)butanoic acid

Molecular Formula

C10H12ClNO2

Molecular Weight

213.66 g/mol

IUPAC Name

3-(3-chloroanilino)butanoic acid

InChI

InChI=1S/C10H12ClNO2/c1-7(5-10(13)14)12-9-4-2-3-8(11)6-9/h2-4,6-7,12H,5H2,1H3,(H,13,14)

InChI Key

VGMMSBHENHMZBH-UHFFFAOYSA-N

Canonical SMILES

CC(CC(=O)O)NC1=CC(=CC=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(3-Chloroanilino)butanoic acid is prepared in a manner similar to that described in Example 1, but starting from 3-chloroaniline (65 cc; 0.5 mol), crotonic acid (11.20 g; 0.129 mol) and distilled water (31 cc). After purification, a product (14.66 g; 68.6 mmol) is thus obtained in the form of a white powder which melts at about 50° C.
Quantity
65 mL
Type
reactant
Reaction Step One
Quantity
11.2 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.